5-Ethylthiazol-2-amine hydrochloride
Overview
Description
5-Ethylthiazol-2-amine hydrochloride is a chemical compound with the CAS Number: 1349719-02-3 . It has a molecular weight of 164.66 . The IUPAC name for this compound is 5-ethyl-1,3-thiazol-2-amine hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 5-Ethylthiazol-2-amine hydrochloride is 1S/C5H8N2S.ClH/c1-2-4-3-7-5 (6)8-4;/h3H,2H2,1H3, (H2,6,7);1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
5-Ethylthiazol-2-amine hydrochloride is a solid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, including 5-Ethylthiazol-2-amine hydrochloride, have been found to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole compounds have been associated with analgesic (pain-relieving) activity . This makes them potential candidates for the development of new analgesic drugs.
Anti-inflammatory Activity
Thiazole derivatives have shown anti-inflammatory effects . Inflammation is a biological response to harmful stimuli, and substances with anti-inflammatory properties can help reduce this response.
Antimicrobial Activity
Thiazole compounds have been found to possess antimicrobial properties . This means they can kill or inhibit the growth of microorganisms, making them potentially useful in the treatment of infections.
Antiviral Activity
Thiazole derivatives have also demonstrated antiviral activity . Antiviral drugs are a class of medication used specifically for treating viral infections.
Antitumor Activity
Thiazole derivatives have shown potential in antitumor and cytotoxic activities . They have been observed to have effects on human tumor cell lines, making them potential candidates for cancer treatment .
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapours/spray .
Mechanism of Action
Target of Action
Thiazole derivatives, which include 5-Ethylthiazol-2-amine hydrochloride, have been found to have diverse biological activities . They have been associated with various enzyme targets such as EGFR/VGFER kinase . .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, including acting as inhibitors of multiple enzyme targets . The exact interaction of 5-Ethylthiazol-2-amine hydrochloride with its targets and the resulting changes are areas of ongoing research.
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple pathways
Result of Action
As a thiazole derivative, it is expected to have diverse biological activities . .
properties
IUPAC Name |
5-ethyl-1,3-thiazol-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.ClH/c1-2-4-3-7-5(6)8-4;/h3H,2H2,1H3,(H2,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHBYMPHABLJBNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(S1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethylthiazol-2-amine hydrochloride | |
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